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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649

Disclaimer: No specific Safety Data Sheet (SDS) for ARUK3001185 is publicly available. The
following disposal procedures are based on general best practices for handling novel research
chemicals of unknown toxicity. Always consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance and to ensure compliance with local, state, and
federal regulations. Assume the compound is hazardous in the absence of definitive data.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling ARUK3001185, a potent and selective inhibitor of the
Notum carboxylesterase.[1][2] Adherence to these procedures is critical for ensuring personnel
safety and environmental protection.

Immediate Safety Protocols

Before handling ARUK3001185 or its waste, ensure the following safety measures are in
place:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

o Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Spill Kit: Ensure a chemical spill kit is readily accessible and that you are trained in its proper
use.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11932649?utm_src=pdf-interest
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.medchemexpress.com/aruk3001185.html
https://www.probechem.com/products_ARUK3001185.html
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Procedures for ARUK3001185

1. Waste ldentification and Segregation:

Proper identification and segregation at the point of generation are crucial to prevent
hazardous reactions.[3] Never mix different waste streams.

e Solid Waste:

o Collect unused or expired ARUK3001185 powder, contaminated PPE (gloves, weigh
boats, etc.), and absorbent materials from spill cleanups.

o Place these materials in a dedicated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste:
o ARUK3001185 is often dissolved in solvents like DMSO.[2]

o Collect all solutions containing ARUK3001185 in a dedicated liquid hazardous waste
container.

o Segregate halogenated and non-halogenated solvent waste if required by your institution.

o Empty Containers:

o

Empty containers that held ARUK3001185 should be treated as hazardous waste.

[¢]

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).[4][5]

[¢]

Collect the rinsate as hazardous liquid waste.[4][5]

o

After triple-rinsing, deface the original label, and dispose of the container as instructed by
your EHS department, which may allow for disposal in regular trash or glass recycling.[4]

2. Waste Container Management:

o Compatibility: Use containers made of materials compatible with the waste they hold. For
solvent waste, this is typically a high-density polyethylene (HDPE) or glass container.
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e Labeling: Label all waste containers clearly with a "Hazardous Waste" tag as soon as the
first drop of waste is added. The label must include the full chemical name of all constituents
(e.g., "ARUK3001185 in Dimethyl Sulfoxide™) and their approximate concentrations.

o Closure: Keep waste containers securely closed with a screw-on cap except when adding
waste.[6]

o Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[7] Use secondary containment (e.g., a chemical-resistant tray) to capture
potential leaks.[6]

3. Final Disposal:

e Scheduling Pickup: Once a waste container is full or has been accumulating for the
maximum time allowed by your institution (e.g., 90 days), schedule a pickup with your EHS
department.[6]

o Documentation: Complete all required hazardous waste disposal forms accurately.

Quantitative Data for Waste Management

The following table provides general guidelines for the segregation and handling of chemical
waste in a laboratory setting.
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L Storage Container . .
Waste Category Description ) Incompatible With
Requirements

Unused
ARUK3001185, _
_ Lined, sealed, and
) ) contaminated ) o

Solid Chemical Waste labeled solid waste Liquids

labware, gloves, and )

i drum or pail.

spill cleanup

materials.

Solvents without

halogens (e.g., Labeled, screw-cap, Halogenated
Non-Halogenated ) )

DMSO, Ethanal, compatible solvent Solvents, Acids,
Solvents o o

Hexane) containing can or bottle. Bases, Oxidizers

ARUK3001185.

Water-based solutions  Labeled, screw-cap,
Aqueous Waste containing compatible bottle or Organic Solvents

ARUK3001185. carboy.

Needles or razor Puncture-proof,

_ All other waste
Sharps Waste blades contaminated labeled sharps
_ , streams
with ARUK3001185. container.

Experimental Context: ARUK3001185 in the Wnt
Signaling Pathway

ARUK3001185 is a potent inhibitor of Notum, a carboxylesterase that negatively regulates the
Whnt signaling pathway.[1][8] Notum deactivates Wnt proteins by removing a palmitoleate group
essential for their activity.[9][10] By inhibiting Notum, ARUK3001185 restores Wnt signaling.[1]
This mechanism is being explored for therapeutic potential in diseases associated with
aberrant Wnt signaling.[9]

Whnt Signaling Inhibition by Notum and Restoration by
ARUK3001185
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Caption: Wnt pathway modulation by Notum and its inhibitor ARUK3001185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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